Cas no 145657-36-9 (3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 145657-36-9
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• MDL: MFCD00245103
• CID: 152187
• PubChem ID: 685191
• Update Time: 2025-09-19

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-[(2-fluorophenyl)amino]-5,5-dimethyl-
• 3-(2-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
• 3-(2-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
• 3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
• 3-((2-FLUOROPHENYL)AMINO)-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
• 2-cyclohexen-1-one, 3-[(2-fluorophenyl)amino]-5,5-dimethyl
• 2-Cyclohexen-1-one, 3-((2-fluorophenyl)amino)-5,5-dimethyl-
• BDBM68654
• CS-0313699
• MLS000109730
• 3-[(2-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
• DTXSID70163131
• MFCD00245103
• SR-01000520711
• SR-01000520711-1
• AG-205/34694062
• AKOS000528347
• CHEMBL1362534
• HMS1693L20
• 145657-36-9
• 3-(2-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
• cid_685191
• 3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
• 3-((2-Fluorophenyl)amino)-5,5-dimethyl-2-cyclohexen-1-one
• 3-(2-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
• 3-(2-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one
• HMS2301E12
• MS-6903
• SMR000105669
• 3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one

• MDL： MFCD00245103
• Inchi： 1S/C14H16FNO/c1-14(2)8-10(7-11(17)9-14)16-13-6-4-3-5-12(13)15/h3-7,16H,8-9H2,1-2H3
• InChI Key： NSVGOUMJUPQQKS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1=CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 233.12168
• Monoisotopic Mass: 233.121592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.155
• Boiling Point: 325.2°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.567
• PSA: 29.1

3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines